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Compound of Interest

Compound Name: JNJ-42165279

Cat. No.: B560100

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-42165279 is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an
enzyme responsible for the degradation of endogenous cannabinoids such as anandamide
(AEA). By inhibiting FAAH, JNJ-42165279 elevates the levels of AEA in the brain and
peripheral tissues, thereby potentiating cannabinoid receptor signaling. This mechanism of
action has generated significant interest in its therapeutic potential for a range of conditions,
including neuropathic pain, anxiety, and depression. These application notes provide detailed
protocols for the in vivo administration of INJ-42165279 in rodent models of these conditions,
along with summarized dosage information and diagrams to facilitate experimental design and
execution.

Mechanism of Action

JNJ-42165279 is a covalent inhibitor of FAAH. It binds to the active site of the enzyme, leading
to its inactivation and a subsequent increase in the concentration of FAAH substrates, most
notably the endocannabinoid anandamide (AEA), as well as other fatty acid amides like
oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[1] This elevation of
endocannabinoids enhances their signaling through cannabinoid receptors (CB1 and CB2),
which are key modulators of pain, mood, and stress responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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